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Compound of Interest

Compound Name: Tfllr-NH2

Cat. No.: B1354022

Essential Safety and Handling Guide for Tflir-
NH2

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling Information.

This guide provides immediate and essential safety protocols, operational instructions, and
disposal plans for handling Tfllr-NH2. Our goal is to build deep trust by furnishing value beyond
the product itself, ensuring you have the critical information to maintain a safe and efficient

research environment.

l. Personal Protective Equipment (PPE) for Handling
Tfllr-NH2

While Tfllr-NH2 is not classified as a hazardous substance or mixture according to available
Safety Data Sheets (SDS), adherence to standard laboratory safety protocols is crucial to
prevent potential irritation and cross-contamination. The primary exposure risks when handling
the solid, powdered form of Tfllr-NH2 are inhalation of airborne particles and direct skin or eye
contact.

A. Eye and Face Protection:
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» Requirement: Always wear ANSI Z87.1-compliant safety glasses with side shields or tightly
fitting safety goggles.

o Rationale: This protects the eyes from accidental splashes of solutions or contact with

airborne powder.
B. Hand Protection:

o Requirement: Wear nitrile gloves for incidental contact. For extended handling or when
working with solutions, consider gloves with a longer breakthrough time.

» Rationale: Nitrile gloves provide good protection against a wide range of chemicals and are
effective at preventing skin contact with the peptide. Always inspect gloves for tears or
punctures before use.

C. Body Protection:

o Requirement: A standard laboratory coat is required to protect street clothes and provide an
additional layer of protection against spills.

» Rationale: Ensures that any spills or contamination are contained within the laboratory
environment.

D. Respiratory Protection:

e Requirement: For operations that may generate significant amounts of dust, such as
weighing large quantities or performing procedures that could aerosolize the powder, a
NIOSH-approved N95 respirator is recommended.

» Rationale: An N95 respirator will filter at least 95% of airborne particles, effectively protecting
against the inhalation of powdered Tfllr-NH2.

A summary of the recommended PPE is provided in the table below.
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) _ Standard/Specificati
Protection Type Equipment Purpose
on
Safety Glasses with Protects against
Eye/Face Protection Side Shields or Safety = ANSI z287.1 airborne powder and
Goggles splashes.
] o Prevents direct skin
Hand Protection Nitrile Gloves ASTM D6319
contact.
Protects clothing and
Body Protection Laboratory Coat N/A skin from
contamination.
) ) ) Prevents inhalation of
Respiratory Protection  N95 Respirator NIOSH-approved

airborne powder.

Il. Operational Plan for Safe Handling

Follow these procedural steps to ensure the safe handling of Tfllr-NH2 in a laboratory setting.
A. Preparation:

o Designated Area: Conduct all handling of solid Tfllr-NH2 in a designated area, such as a
chemical fume hood or a benchtop with a localized exhaust ventilation system, to minimize

the dispersion of powder.

o Gather Materials: Before starting, ensure all necessary equipment and supplies are within
reach, including appropriate containers, weighing paper, spatulas, and waste disposal bags.

o Don PPE: Put on all required personal protective equipment as outlined in the section above.
B. Weighing and Reconstitution:

o Weighing: Carefully weigh the desired amount of Tfllr-NH2 on weighing paper or in a
suitable container. Avoid creating dust clouds.

e Reconstitution: If preparing a solution, add the solvent to the solid Tfllr-NH2 slowly to avoid
splashing. Cap the container and mix gently until the peptide is fully dissolved.
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C. Post-Handling:

o Decontamination: Clean all surfaces and equipment that came into contact with Tfllr-NH2
using an appropriate laboratory disinfectant or cleaning agent.

e Waste Disposal: Dispose of all contaminated materials, including gloves, weighing paper,
and pipette tips, in the designated waste container as per the disposal plan below.

e Hand Washing: After removing gloves, wash hands thoroughly with soap and water.

lll. Disposal Plan for Tfllr-NH2

Proper disposal of unused Tfllr-NH2 and contaminated materials is essential for maintaining a
safe laboratory and complying with environmental regulations.

A. Unused Solid Tfllr-NH2:

o Waste Characterization: Although not classified as hazardous, it is good practice to treat all
research chemicals with care.

» Containment: Place the unused solid Tfllr-NH2 in a clearly labeled, sealed container. The
label should include the chemical name and the words "Non-Hazardous Waste for Disposal.”

» Disposal Route: Dispose of the contained solid waste through your institution's chemical
waste program for non-hazardous solids. Do not dispose of it in the regular trash unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

B. Contaminated Labware and Debris:

o Segregation: Collect all disposable items that have come into contact with Tfllr-NH2, such as
gloves, pipette tips, and weighing paper, in a designated waste bag.

o Containment: Seal the waste bag and place it in a secondary container for solid waste.

o Disposal Route: Dispose of the contained waste through your institution's chemical waste
program for non-hazardous laboratory debris.

C. Aqueous Solutions of Tfllr-NH2:
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e Neutralization (if applicable): If the solution contains other hazardous components (e.g.,
strong acids or bases), it must be neutralized and disposed of as hazardous waste.

« Dilution and Drain Disposal: For solutions of Tfllr-NH2 in non-hazardous buffers (e.g.,
saline), check with your institutional EHS guidelines. In many cases, small quantities of non-
hazardous aqueous solutions can be disposed of down the sanitary sewer with copious
amounts of water.

IV. Visual Workflow for PPE Selection

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment when handling Tflir-NH2.
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PPE Selection Workflow for Tfllr-NH2
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Caption: Logical workflow for selecting appropriate PPE for Tflir-NH2.

« To cite this document: BenchChem. [Personal protective equipment for handling Tflir-NH2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354022#personal-protective-equipment-for-
handling-tflir-nh2]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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